Cas no 1227600-32-9 (3-(4-Fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-(4-Fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227600-32-9
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4913831
• Update Time: 2025-06-09

3-(4-Fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)pyridine-2-acetonitrile
• 2-[3-(4-fluorophenyl)pyridin-2-yl]acetonitrile
• 3-(4-Fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H9FN2/c14-11-5-3-10(4-6-11)12-2-1-9-16-13(12)7-8-15/h1-6,9H,7H2
• InChI Key： IXUILXHJAVUULA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=CN=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-(4-Fluorophenyl)pyridine-2-acetonitrile

Introduction to 3-(4-Fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227600-32-9)

3-(4-Fluorophenyl)pyridine-2-acetonitrile, with the CAS number 1227600-32-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a fluorinated phenyl group, and an acetonitrile moiety. These structural features contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-(4-Fluorophenyl)pyridine-2-acetonitrile is C₁₃H₁₀FN₂, and its molecular weight is approximately 217.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-fluorophenylboronic acid with 3-bromopyridine-2-carbonitrile using palladium-catalyzed cross-coupling methods. This synthetic route has been extensively studied and optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In the realm of medicinal chemistry, 3-(4-Fluorophenyl)pyridine-2-acetonitrile has shown promising activity as a potential lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antagonistic activity against the serotonin 5-HT₇ receptor, which is implicated in various neurological disorders, including depression and anxiety.

Beyond its potential as a therapeutic agent, 3-(4-Fluorophenyl)pyridine-2-acetonitrile has also been investigated for its use in chemical biology and drug discovery platforms. Its unique structural features make it an excellent scaffold for the design and synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers at the University of California have utilized this compound as a starting point to develop a series of derivatives with improved selectivity and potency against specific cancer cell lines.

The physicochemical properties of 3-(4-Fluorophenyl)pyridine-2-acetonitrile, such as its solubility, stability, and lipophilicity, have been extensively characterized to ensure its suitability for various applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it amenable to use in high-throughput screening assays and other biochemical experiments.

In addition to its direct applications in pharmaceutical research, 3-(4-Fluorophenyl)pyridine-2-acetonitrile has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For instance, chemists at the Max Planck Institute have used this compound as a key intermediate in the synthesis of novel antibiotics with broad-spectrum activity against multidrug-resistant bacteria. These findings underscore the versatility and potential of this compound in addressing pressing medical challenges.

The safety profile of 3-(4-Fluorophenyl)pyridine-2-acetonitrile has been evaluated through various toxicological studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it may pose risks if mishandled or exposed to certain environmental conditions. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 3-(4-Fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227600-32-9) is a versatile and promising compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.